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Compound of Interest

Compound Name:
3'-Bromo-2,2,2-

trifluoroacetophenone

Cat. No.: B1283289 Get Quote

An In-depth Technical Guide to the Physical Properties of 3'-Bromo-2,2,2-
trifluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3'-
Bromo-2,2,2-trifluoroacetophenone, a compound of interest in chemical research and

development. The information is compiled from various sources to ensure accuracy and

relevance for scientific applications.

Core Physical and Chemical Properties
3'-Bromo-2,2,2-trifluoroacetophenone is a halogenated ketone.[1] Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory and research

settings.
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Property Value

Chemical Formula C₈H₄BrF₃O[1][2][3]

Molecular Weight 253.02 g/mol [1][2][3][4]

Physical Form Liquid[1][2][5]

Color Clear, colourless[5]

Density 1.637 g/mL at 25 °C[1][2][5]

Boiling Point 83.5 °C (at 12 Torr)[5]

Refractive Index n20/D 1.504[1][2][5]

Storage Temperature 2-8°C[5]

CAS Number 655-26-5[1][2][3][4]

Experimental Protocols
Detailed experimental protocols for the determination of the specific physical properties listed

above for 3'-Bromo-2,2,2-trifluoroacetophenone are not explicitly detailed in the surveyed

literature. The data presented is sourced from chemical supplier databases and safety data

sheets.[1][2][5] Standard analytical methods, such as gas chromatography for purity

assessment, are mentioned.[1][2] The synthesis of related compounds, such as α-

bromoacetophenones, involves steps like reaction, cooling, filtration, washing, and drying,

followed by purification via recrystallization.[6]

Logical Workflow for Compound Characterization
The following diagram illustrates a general logical workflow for the synthesis and

characterization of a chemical compound like 3'-Bromo-2,2,2-trifluoroacetophenone.
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Caption: Logical workflow for chemical synthesis and physical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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